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Compound of Interest

Compound Name: 2,5-Dimethylcelecoxib

Cat. No.: B1664030 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of 2,5-Dimethylcelecoxib (DMC)

in DMSO and ethanol. Find answers to frequently asked questions and troubleshooting advice

for common experimental challenges.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of 2,5-Dimethylcelecoxib in DMSO and ethanol?

A1: The solubility of 2,5-Dimethylcelecoxib can vary slightly depending on the specific lot and

supplier of the compound. However, typical solubility ranges are provided in the table below. It

is always recommended to consult the certificate of analysis provided by your supplier for lot-

specific data.

Q2: I'm having trouble dissolving 2,5-Dimethylcelecoxib. What can I do?

A2: If you are experiencing difficulty dissolving the compound, we recommend sonicating the

solution.[1] This can help to break up any clumps of powder and facilitate dissolution. Gentle

warming of the solution can also be attempted, but be cautious of potential degradation at

higher temperatures. Always start with a small amount of solvent and gradually add more while

vortexing or sonicating.

Q3: Why do different suppliers report different solubility values for 2,5-Dimethylcelecoxib?
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A3: Variations in reported solubility can arise from differences in the crystalline form of the

compound, purity levels, and the methodology used to determine solubility. For instance, some

suppliers may report a higher solubility in DMSO (e.g., 60 mg/mL)[1] compared to others (e.g.,

5 mg/mL or 20 mg/mL).[2] It is best practice to use the solubility data from your specific supplier

as a starting point and then empirically determine the optimal concentration for your stock

solution.

Q4: What is the recommended storage condition for 2,5-Dimethylcelecoxib solutions in

DMSO?

A4: For long-term stability, it is recommended to store stock solutions of 2,5-
Dimethylcelecoxib in DMSO at -20°C or -80°C.[3] For in-vitro experiments, stock solutions are

often prepared at a high concentration (e.g., 50 mM) in 100% DMSO and then diluted in culture

medium to the final working concentration, ensuring the final DMSO concentration is low

(typically less than 0.1%).[3]

Data Presentation
Table 1: Solubility of 2,5-Dimethylcelecoxib

Solvent Reported Solubility Source

DMSO 60 mg/mL TargetMol[1]

DMSO 20 mg/mL Sigma-Aldrich[4]

DMSO 5 mg/mL Cayman Chemical[2]

Ethanol 3 mg/mL
Cayman Chemical,

TargetMol[1][2]

DMF 5 mg/mL Cayman Chemical[2]

DMSO:PBS (pH 7.2) (1:3) 0.25 mg/mL Cayman Chemical[2]

Experimental Protocols
Protocol 1: Preparation of a 50 mM Stock Solution of 2,5-Dimethylcelecoxib in DMSO
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Materials:

2,5-Dimethylcelecoxib (powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Calibrated pipette

Procedure:

Calculate the mass of 2,5-Dimethylcelecoxib required to prepare the desired volume of a

50 mM stock solution. The molecular weight of 2,5-Dimethylcelecoxib is 395.4 g/mol .

Weigh out the calculated amount of 2,5-Dimethylcelecoxib powder and place it into a

sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to the tube.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.[1]

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term use.
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Workflow for Preparing a 2,5-Dimethylcelecoxib Stock Solution

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1664030?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664030?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue: Compound not dissolving

Is the concentration exceeding
 a known solubility limit?

Have you tried sonicating
the solution?

No Reduce the concentration
of the stock solution.

Yes

Consult Certificate of Analysis
for lot-specific solubility.

Yes

Sonicate for 5-10 minutes.

No

Consider gentle warming.
(Use with caution)

Solution should be clear.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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